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Compound of Interest

Compound Name: 2,3-Dimethylbenzaldehyde

Cat. No.: B027725

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data, handling precautions,
and emergency procedures for 2,3-Dimethylbenzaldehyde (CAS No. 5779-93-1). The
information is compiled and presented to meet the needs of laboratory and drug development
professionals, emphasizing safe practices and risk mitigation.

Section 1: Substance Identification and Properties

2,3-Dimethylbenzaldehyde, also known as o-Xylene-3-carboxaldehyde or Hemellitaldehyde,
is a liquid chemical widely used in organic synthesis.[1][2] Its physical and chemical properties
are critical for understanding its behavior and for implementing appropriate safety measures.

Table 1: Physical and Chemical Properties

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b027725?utm_src=pdf-interest
https://www.benchchem.com/product/b027725?utm_src=pdf-body
https://www.benchchem.com/product/b027725?utm_src=pdf-body
https://www.tcichemicals.com/IN/en/p/D3463
https://www.scbt.com/p/2-3-dimethylbenzaldehyde-5779-93-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula CoH100 [31[4]
Molecular Weight 134.18 g/mol [31[5]
Appearance Colorless to light yellow liquid [1114]

. . 86-88 °C @ 10 mmHg223.74
Boiling Point [6171(8]
°C @ 760 mmHg

Density 1.029 g/mL at 25 °C [6][7]
Flash Point 102 °C (215 °F) [1107]
Refractive Index n20/D 1.553 [61[7]

| Storage Temperature | Recommended <15°C, under inert gas [[1][7] |

Section 2: Hazard Identification and Classification

According to the Globally Harmonized System (GHS), 2,3-Dimethylbenzaldehyde is classified
with several hazards that necessitate careful handling.[5][8]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement Source(s)
o H227: Combustible
Flammable Liquids Category 4 L. [81[9]
liquid
Skin H315: Causes skin
: i Category 2 N [8]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
o Category 2A S [8]
Damage/Irritation eye irritation

o H302: Harmful if
Acute Toxicity, Oral Category 4 [9]
swallowed
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| Specific Target Organ Toxicity (Single Exposure) | Category 3 | H335: May cause respiratory
irritation [[8] |

GHS Pictogram:

Signal Word:Warning[5][8]

Section 3: Personal Protective Equipment (PPE) and
Handling Protocols

Adherence to proper handling and PPE protocols is essential to minimize exposure and ensure
laboratory safety.

» Ventilation: Always handle 2,3-Dimethylbenzaldehyde in a well-ventilated area, preferably
within a chemical fume hood.[10][11]

« Ignition Sources: Keep the substance away from heat, sparks, open flames, and hot
surfaces.[9][11] Although it is a combustible liquid, not flammable, taking precautions is best
practice.

o Contact Avoidance: Avoid contact with skin, eyes, and clothing. Do not breathe mists or
vapors.[3][10]

e Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work
area.[9][10] Contaminated clothing should be removed and washed before reuse.[11]

A logical approach to selecting PPE is crucial. The following diagram outlines the decision-
making process based on the substance's hazards.
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Identified Hazards Required Personal Protective Equipment (PPE)
H315 Prevents skin contact Chemical Resistant Gloves
Causes skin irritation (e.g., Nitrile)

H319 Protects eyes Safety Glasses with
Causes serious eye irritation Side Shields or Goggles

H335 Minimizes inhalation Use in Chemical Fume Hood
May cause respiratory irritation (Respirator if ventilation is inadequate)

H227 Protects from splashes
Combustible liquid

Flame-Resistant Lab Coat

Exposure Incident Occurs

What was the route of exposure?

Skin Contact Eye Contact Inhalation Ingestion

2. Wash skin with soap and plenty of water. 2. Remove contact lenses, if present and easy to do. 2. If not breathing, give artificial respiration. 2 Rinse mouth with water.

S . ! . . L 3. Give small quantities of water to drink.
3. Consult a physician if irritation persists. 3. Immediately call a physician or ophthalmologist. 3. Call a physician. 4. Consult a physician immediately.

1. Remove contaminated clothing. h‘ 1. Rinse cautiously with water for at least 15 minutes.h‘ 1. Move person to fresh air. h‘ 1. Do NOT induce vomiting. 1
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Spill Detected

Step 1: Assess & Secure
- Evacuate Area
- Remove Ignition Sources
- Ensure Ventilation

Step 2: Don PPE
- Chemical Gloves
- Safety Goggles
- Lab Coat

Step 3: Contain Spill
- Cover Drains
- Use Batrriers if Necessary

Step 4: Absorb & Collect
- Apply Inert Absorbent
- Use Non-Sparking Tools
- Place in Labeled Container

Step 5: Decontaminate
- Clean Spill Area

Step 6: Dispose
- Follow Hazardous Waste Protocols

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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